Cas no 756753-00-1 (1H-Pyrazole-5-carboxylic acid, 3-(hydroxymethyl)-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-(hydroxymethyl)-1-phenyl-, ethyl ester
• CAS No: 756753-00-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1775690
• PubChem ID: 69772632
• Update Time: 2025-04-21

1H-Pyrazole-5-carboxylic acid, 3-(hydroxymethyl)-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(hydroxymethyl)-1-phenyl-, ethyl ester
• Ethyl 3-(hydroxymethyl)-1-phenyl-1H-pyrazole-5-carboxylate
• SCHEMBL6415169
• DB-142117
• 756753-00-1

• Inchi： 1S/C13H14N2O3/c1-2-18-13(17)12-8-10(9-16)14-15(12)11-6-4-3-5-7-11/h3-8,16H,2,9H2,1H3
• InChI Key： AOMFPTQKYKQRFY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CO)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų